Cas no 181997-13-7 (3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline)

3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline structure
181997-13-7 structure
Product name:3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline
CAS No:181997-13-7
MF:C8H7FN4
MW:178.166383981705
MDL:MFCD08699587
CID:1373743
PubChem ID:22329546

3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-fluoro-4-(1H-1,2,4-triazol-1-yl)-
    • 1-(4-amino-2-fluorophenyl)-1H-1,2,4-triazole
    • 3-fluoro-4-(1,2,4-triazol-1-yl)aniline
    • 3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline
    • DB-345264
    • 3-fluoro-4-(1H-[1,2,4]-triazol-1-yl)phenyl amine
    • STK351415
    • VZQVLZBWWQBKFP-UHFFFAOYSA-N
    • 3-fluoro-4-[1,2,4]triazol-1-yl-phenylamine
    • SCHEMBL2658961
    • CS-0249843
    • EN300-45385
    • Z362635018
    • G50178
    • AKOS000318507
    • MFCD08699587
    • 181997-13-7
    • DTXSID80624884
    • MDL： MFCD08699587
    • Inchi： InChI=1S/C8H7FN4/c9-7-3-6(10)1-2-8(7)13-5-11-4-12-13/h1-5H,10H2
    • InChI Key： VZQVLZBWWQBKFP-UHFFFAOYSA-N
    • SMILES： C1=CC(=C(C=C1N)F)N2C=NC=N2

Computed Properties

  • Exact Mass: 178.06561
  • Monoisotopic Mass: 178.06547440g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • PSA: 56.73

3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-45385-0.1g
3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline
 181997-13-7 97%
0.1g
 $246.0 2023-07-06
abcr
AB500721-250mg
3-Fluoro-4-(1H-1,2,4-triazol-1-yl)aniline; .
 181997-13-7
250mg
 €571.00 2025-02-12
Chemenu
CM436994-1g
Benzenamine, 3-fluoro-4-(1H-1,2,4-triazol-1-yl)-
 181997-13-7 95%+
1g
 $597 2023-02-02
Enamine
EN300-45385-0.5g
3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline
 181997-13-7 97%
0.5g
 $552.0 2023-07-06
1PlusChem
1P0023PE-50mg
Benzenamine, 3-fluoro-4-(1H-1,2,4-triazol-1-yl)-
 181997-13-7 95%
50mg
 $219.00 2025-03-20
Aaron
AR0023XQ-10g
Benzenamine, 3-fluoro-4-(1H-1,2,4-triazol-1-yl)-
 181997-13-7 97%
10g
 $3584.00 2023-12-14
1PlusChem
1P0023PE-1g
Benzenamine, 3-fluoro-4-(1H-1,2,4-triazol-1-yl)-
 181997-13-7 95%
1g
 $822.00 2025-02-19
1PlusChem
1P0023PE-2.5g
Benzenamine, 3-fluoro-4-(1H-1,2,4-triazol-1-yl)-
 181997-13-7 95%
2.5g
 $1282.00 2025-02-19
A2B Chem LLC
AA97314-10g
3-Fluoro-4-(1h-1,2,4-triazol-1-yl)aniline
 181997-13-7 97%
10g
 $2760.00 2024-04-20
Aaron
AR0023XQ-5g
Benzenamine, 3-fluoro-4-(1H-1,2,4-triazol-1-yl)-
 181997-13-7 95%
5g
 $2520.00 2025-01-21

3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline Related Literature

Related Categories

181997-13-7 (3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline) Related Products

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:181997-13-7)3-fluoro-4-(1H-1,2,4-triazol-1-yl)aniline
A1142363
Purity:99%
Quantity:1g
Price ($):1004.0